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Compound of Interest

Compound Name: 4-Bromopyrazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromopyrazole, a key
heterocyclic intermediate in organic synthesis and a valuable tool in biochemical research. This
document details its chemical and physical properties, experimental protocols for its synthesis,
its role as an enzyme inhibitor, and essential safety information.

Core Properties and Identification

4-Bromopyrazole, identified by the CAS Number 2075-45-8, is a substituted pyrazole ring, a
structural motif present in numerous biologically active compounds.[1][2] Its utility as a building
block in the synthesis of more complex molecules, such as 1,4'-bipyrazoles, makes it a
valuable reagent for drug discovery and development.[1]

Physicochemical Data

The key physicochemical properties of 4-Bromopyrazole are summarized in the table below,
providing essential data for experimental design and execution.
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Property Value Reference
CAS Number 2075-45-8 [1112]
Molecular Formula CsHsBrN2
Molecular Weight 146.97 g/mol
White to light yellow or cream
Appearance .
crystalline powder
Melting Point 93-96 °C
Boiling Point 250-260 °C
Slightly soluble in water.
Solubility Soluble in Chloroform, DMSO,
Methanol.
pKa 12.71 + 0.50 (Predicted)
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Canonical SMILES C1=C(C=NN1)Br

Synthesis and Experimental Protocols

The synthesis of 4-Bromopyrazole can be achieved through various methods. Reported
preparations include direct oxidative bromination, photocatalytic reactions, and electrocatalytic
bromination. Below are detailed methodologies for two common synthetic approaches.

Protocol 1: One-Pot Regioselective Synthesis

An efficient, solvent-free protocol for the synthesis of 4-bromopyrazole derivatives involves the
one-pot reaction of 1,3-diketones, arylhydrazines, and a brominating agent in the presence of a
solid-supported acid catalyst.

General Procedure:
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e Grind 1,3-diketone (1 mmol) and arylhydrazine (1 mmol) with silica gel supported sulfuric
acid (H2S04/SiOz, 0.01 g) in a mortar and pestle at room temperature.

» Monitor the cyclocondensation reaction by Thin Layer Chromatography (TLC).

e Upon completion, add a stoichiometric amount of N-bromosaccharin (1 mmol) to the mixture
and continue to mix thoroughly.

e Once the reaction is complete (as monitored by TLC), add n-hexane (7-10 mL) to the
reaction mixture and filter.

e Wash the residue with additional n-hexane.
o Evaporate the solvent from the filtrate to yield the 4-bromopyrazole derivative.
e If necessary, purify the product further using silica gel column chromatography.

The following diagram illustrates the workflow for this one-pot synthesis.
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One-pot synthesis workflow for 4-bromopyrazole derivatives.
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Protocol 2: N-Alkylation of 4-Bromopyrazole

4-Bromopyrazole serves as an excellent starting material for further functionalization. The
following protocol details the synthesis of 1-benzyl-4-bromo-1H-pyrazole, a common derivative.

Materials:

* 4-Bromopyrazole

e Benzyl chloride

o Potassium hydroxide (KOH) pellets

o Tetrabutylammonium bromide (TBAB) - Phase Transfer Catalyst
o Ethyl ether

 Dilute hydrochloric acid (10%)

e Anhydrous magnesium sulfate (MgSOa)

o Hexane/Ethyl acetate for chromatography

Procedure:

e To a 100 mL round-bottom flask, add 4-bromopyrazole (4.41 g, 30 mmol),
tetrabutylammonium bromide (484 mg, 1.5 mmol), and potassium hydroxide pellets (3.37 g,
60 mmol).

e Add benzyl chloride (3.4 mL, 30 mmol) to the flask and stir the mixture vigorously at room
temperature for 4-6 hours.

e Monitor the reaction progress using TLC.

e Once the reaction is complete, add ethyl ether (20 mL) and water (20 mL) to the reaction
mixture.

e Add dilute hydrochloric acid (1 mL, 10%) and transfer the entire mixture to a separatory
funnel.
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Separate the layers and wash the organic layer twice with water (2 x 20 mL).

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and concentrate the organic solution under reduced pressure.

Purify the resulting crude product by silica gel flash chromatography, eluting with a
hexane/ethyl acetate (10:1) solvent system to obtain pure 1-benzyl-4-bromo-1H-pyrazole.

Biochemical Applications: Enzyme Inhibition

4-Bromopyrazole is a known inhibitor of human liver alcohol dehydrogenase (ADH), the
primary enzyme responsible for the metabolism of ethanol. It acts as a competitive inhibitor
with respect to ethanol, meaning it binds to the active site of the enzyme and prevents the
substrate from binding. The inhibition constant (Ki) for 4-bromopyrazole is approximately 0.29
HM.

The mechanism involves the formation of a stable ternary complex between the ADH enzyme,
the coenzyme NAD+, and the 4-bromopyrazole molecule. This interaction effectively blocks
the enzyme's catalytic activity.

The diagram below illustrates the competitive inhibition of Alcohol Dehydrogenase by 4-
Bromopyrazole.
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Mechanism of ADH competitive inhibition by 4-Bromopyrazole.

Safety and Handling

4-Bromopyrazole is classified as an irritant. It is crucial to handle this chemical with
appropriate safety precautions in a well-ventilated area or fume hood.

Hazard and Precautionary Statements
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Precautionary

GHS Pictogram Signal Word Hazard Statements
Statements
P261: Avoid breathing
dust.P280: Wear
protective gloves/eye
protection/face
protection.P302+P352
H315: Causes skin : IF ON SKIN: Wash
irritation.H319: with plenty of soap
GHSO07 (Exclamation ] Causes serious eye and
Mark) Warmning irritation.H335: May water.P305+P351+P3
cause respiratory 38: IF IN EYES: Rinse
irritation. cautiously with water

for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses or goggles are mandatory.

e Hand Protection: Wear suitable chemical-resistant gloves.

o Skin and Body Protection: A lab coat should be worn to prevent skin contact.

» Respiratory Protection: For operations that may generate dust, use an appropriate dust
mask or respirator.

First Aid Measures:

 Inhalation: Move the person to fresh air. Seek medical attention if symptoms persist.

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.

This guide provides a foundational understanding of 4-Bromopyrazole for scientific and
research applications. Always refer to the specific Safety Data Sheet (SDS) provided by the
supplier for the most current and comprehensive safety information before handling this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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